Cas no 1432681-19-0 (6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride)

• Product name: 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride
• CAS No: 1432681-19-0
• MF: C₁₂H₂₁ClN₂O
• MW: 244.760942220688
• CID: 4599626
• PubChem ID: 71757990

6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidine-1-carbonyl)-6-azaspiro[2.5]octane hydrochloride
• 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride
• CS-0225831
• AKOS026084956
• 1432681-19-0
• 1-(pyrrolidine-1-carbonyl)-6-azaspiro[2.5]octanehydrochloride
• EN300-125052

• Inchi： 1S/C12H20N2O.ClH/c15-11(14-7-1-2-8-14)10-9-12(10)3-5-13-6-4-12;/h10,13H,1-9H2;1H
• InChI Key： SLSHHQIVDJGOBD-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)(C1CC21CCNCC2)=O.Cl

Computed Properties

• Exact Mass: 244.1342410g/mol
• Monoisotopic Mass: 244.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride

Comprehensive Overview of 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride (CAS No. 1432681-19-0)

The compound 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride (CAS No. 1432681-19-0) is a structurally unique small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its spirocyclic architecture, combined with a pyrrolidine moiety, makes it a versatile scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, neurodegenerative diseases, and pain management, aligning with current trends in addressing unmet medical needs.

One of the key features of 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride is its spirocyclic core, which enhances its metabolic stability and bioavailability. This characteristic is crucial for drug candidates targeting CNS penetration, a hot topic in pharmaceutical research. The compound's hydrochloride salt form further improves its solubility, making it suitable for various formulation strategies. Recent studies have explored its potential as a ligand for G protein-coupled receptors (GPCRs), which are pivotal in treating conditions like Parkinson's disease and schizophrenia.

In the context of AI-driven drug discovery, 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride has been a subject of computational modeling and virtual screening. These approaches leverage machine learning algorithms to predict its binding affinity and optimize its pharmacokinetic properties. Such innovations are revolutionizing the way researchers identify and develop new drug candidates, reducing both time and costs. The compound's molecular weight and logP value also make it a promising candidate for blood-brain barrier (BBB) penetration, a critical factor in CNS drug development.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, researchers are investigating how 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride can be tailored to individual patient profiles. Its modular structure allows for easy derivatization, enabling the creation of analogs with enhanced selectivity and efficacy. This aligns with the growing demand for targeted therapies in oncology and neurology.

From a synthetic chemistry perspective, the preparation of 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride involves multi-step organic synthesis, often employing catalyzed cyclization reactions. The spirocyclic formation is a critical step, requiring precise control of reaction conditions to achieve high yields and purity. Recent advancements in flow chemistry and green chemistry have further optimized its synthesis, reducing waste and improving scalability.

The compound's physicochemical properties have also been a focus of recent studies. Its melting point, solubility profile, and stability under various pH conditions are essential for formulation development. These attributes are particularly relevant for oral bioavailability, a key consideration in drug design. Additionally, its crystalline form has been characterized using X-ray diffraction, providing insights into its solid-state behavior.

In summary, 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride (CAS No. 1432681-19-0) represents a promising scaffold for drug discovery, with potential applications in CNS disorders, GPCR modulation, and precision medicine. Its unique spirocyclic structure, combined with advancements in AI-driven drug design and synthetic methodologies, positions it as a valuable candidate for future therapeutic development. As research continues, this compound may pave the way for innovative treatments addressing some of the most challenging medical conditions today.